12-Methylbenz(a)anthracene
Overview
Description
12-Methylbenz(a)anthracene is a polycyclic aromatic hydrocarbon . It is a pale yellow solid and is used in biochemical research . It is produced from the incomplete combustion of organic material and is not commercially produced in the US .
Molecular Structure Analysis
The molecular structure of this compound consists of a benz(a)anthracene core with a methyl group attached at the 12th carbon . The exact structure can be determined using techniques such as X-ray diffractometry .Chemical Reactions Analysis
This compound, like other polycyclic aromatic hydrocarbons, can undergo various chemical reactions. For example, under light irradiation, it can convert into several photoproducts . More research is needed to provide a comprehensive list of all possible chemical reactions involving this compound.Scientific Research Applications
Metabolism in Mammalian Cells
12-Methylbenz(a)anthracene has been studied for its metabolic pathways in mammalian cells. In mice, certain metabolites such as 7-Hydroxymethyl-12-methylbenz(a)anthracene and 12-hydroxymethyl-7-methylbenz(a)anthracene are detected, suggesting complex metabolic reactions. These studies help in understanding the biochemical interactions of polycyclic aromatic hydrocarbons in living organisms (Gentil & Sims, 2004).
Photochemical Reactions and DNA Adduct Formation
Research has explored the photochemical reactions of this compound and its role in forming DNA covalent adducts. The formation of DNA adducts can be a source of photomutagenicity, which is significant for understanding the genotoxic effects of such hydrocarbons (Yu et al., 2005).
Bacterial Degradation
The degradation of this compound by bacteria like Mycobacterium vanbaalenii PYR-1 has been studied. This bacterium shows high regio- and stereoselectivity in degrading this compound, indicating potential bioremediation applications for environmental cleanup of polycyclic aromatic hydrocarbons (Moody et al., 2003).
Formation of Benzylic-DNA Adducts
Studies have shown the formation of benzylic-DNA adducts in rats administered with this compound. This research helps in understanding the molecular mechanisms of carcinogenesis induced by polycyclic aromatic hydrocarbons (Kumar et al., 2005).
Environmental Analysis
There is research focused on the identification and quantification of methylated polycyclic aromatic hydrocarbons, including this compound, in environmental samples like sediments and crude oils. These studies are crucial for environmental monitoring and assessing the impact of these compounds (Skoczyńska et al., 2013; Li et al., 2012).
Mass Spectrometric Analysis
Mass spectrometry has been used to analyze metabolites of this compound, such as sulfoxymethyl derivatives. This research contributes to the understanding of the chemical properties and reactivity of such hydrocarbons (Lehner et al., 2004).
Future Directions
The future research directions for 12-Methylbenz(a)anthracene could include studying its photochemical reactions and formation of DNA covalent adducts . Additionally, more research could be done to understand its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. This would contribute to a better understanding of its potential applications and hazards.
Properties
IUPAC Name |
12-methylbenzo[a]anthracene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14/c1-13-17-8-4-3-7-15(17)12-16-11-10-14-6-2-5-9-18(14)19(13)16/h2-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACYOLKMEHHTLAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC3=CC=CC=C13)C=CC4=CC=CC=C42 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2074829 | |
Record name | 12-Methylbenz[a]anthrancene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow solid; [HSDB] | |
Record name | 12-Methylbenz(a)anthracene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3363 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Solubility |
In water, 6.54X10-2 mg/L at 27 °C, In water, log -7.52 mol/cu dm at 138 °C, Insoluble in water, Soluble in ethanol, carbon disulfide, acetic acid | |
Record name | 12-Methylbenz(a)anthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4055 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000033 [mmHg] | |
Record name | 12-Methylbenz(a)anthracene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/3363 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Color/Form |
Plates from alcohol | |
CAS No. |
2422-79-9 | |
Record name | 12-Methylbenz[a]anthracene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2422-79-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 12-Methylbenz(a)anthracene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002422799 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 12-Methylbenz[a]anthracene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409460 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 12-Methylbenz[a]anthrancene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2074829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 12-METHYLBENZ(A)ANTHRACENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8F95087GC8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 12-Methylbenz(a)anthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4055 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
150.5 °C | |
Record name | 12-Methylbenz(a)anthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4055 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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